Cas no 123689-95-2 ((3S)-3-hydroxybutanenitrile)

• Product Name: (3S)-3-hydroxybutanenitrile
• CAS No: 123689-95-2
• MF: C₄H₇NO
• MW: 85.1044809818268
• MDL: MFCD07367002
• CID: 137682
• PubChem ID: 7853260
• Update Time: 2025-06-08

(3S)-3-hydroxybutanenitrile Chemical and Physical Properties

Names and Identifiers

• (S)-3-Hydroxybutanenitrile
• (3S)-3-hydroxyButanenitrile
• Butanenitrile,3-hydroxy-, (3S)-
• AC1OUJWU
• AG-D-50830
• ANW-65594
• Butanenitrile,3-hydroxy-, (S)-
• CTK4B3593
• (S)-(+)-3-HYDROXYBUTYRONITRILE
• 123689-95-2
• AKOS016843368
• AT38736
• EN300-2918012
• (s)-3-hydroxy butyronitrile
• Butanenitrile, 3-hydroxy-, (3S)-
• (3S)-3-hydroxybutanenitrile

• MDL： MFCD07367002
• Inchi： 1S/C4H7NO/c1-4(6)2-3-5/h4,6H,2H2,1H3/t4-/m0/s1
• InChI Key： BYJAJQGCMSBKPB-BYPYZUCNSA-N
• SMILES： O[C@@H](C)CC#N

Computed Properties

• Exact Mass: 85.05280
• Monoisotopic Mass: 85.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 70.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 217 ºC
• Flash Point: 85 ºC
• PSA: 44.02000
• LogP: 0.28088

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (3S)-3-hydroxybutanenitrile

Introduction to (3S)-3-hydroxybutanenitrile (CAS No. 123689-95-2)

(3S-3-hydroxybutanenitrile) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. With a CAS number of 123689-95-2, this chiral nitrile has garnered attention for its potential applications in drug synthesis and biomimetic studies.

The compound (3S-3-hydroxybutanenitrile) belongs to the class of β-hydroxy nitriles, which are known for their versatility in organic synthesis. The presence of both a hydroxyl group and a nitrile group makes it a valuable intermediate in the preparation of more complex molecules. Its stereochemistry, specifically the (3S) configuration, is crucial for its biological activity, making it a focus of interest in medicinal chemistry.

In recent years, research on (3S-3-hydroxybutanenitrile) has been expanding, particularly in the context of developing novel therapeutic agents. The compound's ability to serve as a precursor for various pharmacologically active molecules has been explored in several studies. For instance, it has been utilized in the synthesis of protease inhibitors, which are critical in the treatment of infectious diseases and cancer.

One of the most compelling aspects of (3S-3-hydroxybutanenitrile) is its role in asymmetric synthesis. The (3S) configuration ensures that the compound can be used to produce enantiomerically pure compounds, which are often required for pharmaceutical applications. This property has made it a valuable tool in the development of chiral drugs, where the biological activity of a molecule can be significantly influenced by its stereochemistry.

The chemical properties of (3S-3-hydroxybutanenitrile) also make it suitable for use as a building block in the construction of more complex organic molecules. Its reactivity allows for various functional group transformations, enabling chemists to tailor its structure for specific applications. This flexibility has been leveraged in the synthesis of natural products and synthetic analogs, contributing to advancements in both academic research and industrial applications.

In addition to its synthetic utility, (3S-3-hydroxybutanenitrile) has shown promise in biomimetic chemistry. The compound's structural features mimic key intermediates found in biological pathways, making it a useful tool for studying enzyme mechanisms and metabolic processes. This application has been particularly valuable in understanding how certain enzymes catalyze reactions that are essential for life.

The pharmaceutical industry has also taken note of the potential of (3S-3-hydroxybutanenitrile). Researchers have been exploring its use as a starting material for drugs targeting various diseases. For example, studies have demonstrated its role in the development of anti-inflammatory agents and neuroprotective compounds. These findings highlight the compound's importance as a versatile intermediate in drug discovery.

The synthesis of (3S-3-hydroxybutanenitrile) itself is an area of active research. Recent advancements in synthetic methodologies have improved the efficiency and scalability of its production. These developments have not only made the compound more accessible but have also opened up new possibilities for its application in diverse fields.

The environmental impact of producing and using (3S-3-hydroxybutanenitrile) is another consideration that has garnered attention. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader trends in sustainable chemistry, ensuring that the compound can be utilized responsibly while maintaining high standards of quality and efficacy.

In conclusion, (CAS No 123689-95-2 ) is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features, synthetic versatility, and potential biological activity make it a valuable asset in both academic laboratories and industrial settings. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements across multiple scientific disciplines.